Egonol

• CAS No.: 530-22-3
• Product Name: Egonol
• Molecular Formula: C19H18O5
• Molecular Weight: 326.3 g/mol
• IUPAC Name: 3-[2-(1,3-benzodioxol-5-yl)-7-methoxy-1-benzofuran-5-yl]propan-1-ol
• Standard InChI: InChI=1S/C19H18O5/c1-21-18-8-12(3-2-6-20)7-14-10-16(24-19(14)18)13-4-5-15-17(9-13)23-11-22-15/h4-5,7-10,20H,2-3,6,11H2,1H3
• Standard InChIKey: VOLZBKQSLGCZGC-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC2=C1OC(=C2)C3=CC4=C(C=C3)OCO4)CCCO
• Canonical SMILES: COC1=CC(=CC2=C1OC(=C2)C3=CC4=C(C=C3)OCO4)CCCO
• Melting Point: 117.5-118°C
• Physical Description: Solid
• Description: Egonol belongs to the class of organic compounds known as 2-arylbenzofuran flavonoids. These are phenylpropanoids containing the 2-phenylbenzofuran moiety. Egonol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, egonol is primarily located in the membrane (predicted from logP). Egonol participates in a number of enzymatic reactions. In particular, egonol can be biosynthesized from 1-benzofuran. Egonol is also a parent compound for other transformation products, including but not limited to, egonol oleate, egonol-2'''-methyl butanoate, and egonolpropanoate. Outside of the human body, egonol can be found in mushrooms. This makes egonol a potential biomarker for the consumption of this food product.; Egonol is a member of the class of 1-benzofurans that is 1-benzofuran substituted by a methoxy group at position 7, a 1,3-benzodioxol-5-yl group at position 2 and a 3-hydroxypropyl group at position 5. It has been isolated from Styrax agrestis. It has a role as a plant metabolite. It is a member of 1-benzofurans, an aromatic ether, a member of benzodioxoles and a primary alcohol. It derives from a hydride of a 1-benzofuran.
• Synonyms: 5-Benzofuranpropanol; 2-(1,3-Benzodioxol-5-yl)-7-methoxy-, 3-[2-(1,3-benzodioxol-5-yl)-7-methoxy- 1-benzofuran-5-yl]propan-1-ol
• PubChem Compound: 485186
• Last Modified: Nov 11 2021